Cas no 1361879-93-7 (2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine
• CAS No: 1361879-93-7
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 4932945
• Update Time: 2025-07-20

2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6ClF3N2O/c8-6-2-1-5(4(3-12)13-6)14-7(9,10)11/h1-2H,3,12H2
• InChI Key： VZDLETMUZUQESP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1361879-93-7)

2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361879-93-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with an aminomethyl group at the 2-position, a chloro group at the 6-position, and a trifluoromethoxy group at the 3-position. These structural elements endow the compound with unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure, characterized by its nitrogen-rich pyridine ring, facilitates interactions with biological targets such as enzymes and receptors. The presence of the aminomethyl side chain introduces a nucleophilic center, enabling further functionalization through reactions like amide bond formation or alkylation. Concurrently, the electron-withdrawing nature of the chloro and trifluoromethoxy substituents modulates the electron density of the pyridine ring, influencing its reactivity and binding affinity.

In recent years, 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine has garnered attention in medicinal chemistry due to its potential applications in drug discovery. The trifluoromethoxy group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in small-molecule drugs. Researchers have leveraged this compound as a building block in the development of novel therapeutic agents targeting various diseases.

One notable area of research involves the use of 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine in the synthesis of kinase inhibitors. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is implicated in cancer and inflammatory diseases. By incorporating this compound into drug candidates, scientists aim to develop selective kinase inhibitors with improved pharmacokinetic profiles. Preliminary studies have demonstrated promising results in inhibiting specific kinases while maintaining low toxicity, suggesting its potential as a lead compound for further optimization.

Another emerging application of 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine is in the field of antiviral research. The unique structural features of this compound allow it to interact with viral proteases and polymerases, potentially disrupting viral replication cycles. Recent advancements in computational chemistry have enabled virtual screening of large libraries containing this scaffold, identifying derivatives with enhanced antiviral activity against RNA viruses such as influenza and coronaviruses.

The synthesis of 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions. Advances in catalytic methods have improved the efficiency of these processes, reducing waste and energy consumption while maintaining scalability for industrial applications.

In conclusion, 2-(Aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1361879-93-7) represents a versatile intermediate with broad applications in pharmaceutical research. Its unique structural attributes make it an attractive scaffold for developing innovative therapeutics targeting cancers, inflammatory disorders, and viral infections. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly pivotal role in drug discovery and development.